(E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-12-16(21-10-4-3-5-15(21)19-12)17(22)20-18-11-13-6-8-14(23-2)9-7-13/h3-11H,1-2H3,(H,20,22)/b18-11+
• InChI Key: RAFFUWXAZKHSRT-WOJGMQOQSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=CC3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N/N=C/C3=CC=C(C=C3)OC
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

(E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide, also known as MIP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MIP belongs to the class of imidazo[1,2-a]pyridines, which are known to exhibit various biological activities.

Mechanism of Action

The mechanism of action of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is not well understood, but it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in various biological processes. (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been reported to inhibit the growth of various fungal and bacterial strains by disrupting their cell membrane integrity.
Biochemical and Physiological Effects:
(E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been shown to have various biochemical and physiological effects. It has been reported to reduce oxidative stress and inflammation, which are known to play a role in the development and progression of various diseases. (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has also been shown to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

(E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits good stability under various conditions. (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is also relatively non-toxic, which makes it suitable for in vitro and in vivo studies. However, (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has some limitations, such as poor solubility in aqueous media and low bioavailability.

Future Directions

There are several future directions for the research on (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide. One of the potential applications of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is in the development of novel anticancer agents. Further studies are needed to elucidate the mechanism of action of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide and to identify its molecular targets. The development of new synthesis methods and analogs of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide may also lead to the discovery of more potent and selective compounds. Additionally, the use of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide as a drug delivery system or as a scaffold for the development of other bioactive molecules is an area of active research.
Conclusion:
In conclusion, (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is a promising chemical compound that exhibits various biological activities. Its potential therapeutic applications have attracted significant attention in the field of medicinal chemistry. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide have been discussed in this paper. Further research is needed to fully understand the potential of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide as a therapeutic agent.

Synthesis Methods

The synthesis of (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide involves the reaction of 2-methylimidazo[1,2-a]pyridine-3-carbohydrazide with 4-methoxybenzaldehyde in the presence of a suitable solvent and catalyst. The reaction proceeds under mild conditions and yields (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide in good purity and yield.

Scientific Research Applications

(E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including anticancer, antifungal, antibacterial, and antiviral activities. (E)-N'-(4-methoxybenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has also been shown to have potent antioxidant and anti-inflammatory properties.